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Compound of Interest

Compound Name: Penduletin

Cat. No.: B192055 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Penduletin, a flavonoid compound, is investigated for its potential therapeutic properties. For in

vitro and in vivo studies, it is often necessary to prepare a concentrated stock solution that can

be accurately diluted to working concentrations. Dimethyl sulfoxide (DMSO) is a widely used

polar aprotic solvent capable of dissolving a broad range of organic compounds, including

flavonoids. This document provides a detailed protocol for the preparation, storage, and

handling of a Penduletin stock solution in DMSO.

Data Presentation
Table 1: Properties of Penduletin

Property Value

Molecular Formula C₁₈H₁₆O₇[1]

Molecular Weight 344.3 g/mol [1]

Appearance Solid powder

IUPAC Name
5-hydroxy-2-(4-hydroxyphenyl)-3,6,7-

trimethoxychromen-4-one[1]
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Table 2: Recommended Storage Conditions for Stock Solutions in DMSO

Storage Temperature Duration Recommendation

-20°C 1 month[2] For short-term storage.[2]

-80°C 6 months[2] For long-term storage.[2]

Experimental Protocol
This protocol outlines the steps to prepare a 10 mM stock solution of Penduletin in DMSO. It is

recommended to start with a small test preparation to ensure solubility at the desired

concentration.

Materials:

Penduletin powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile tips

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety Precautions: Work in a well-ventilated area, preferably a chemical fume hood. Wear

appropriate PPE as DMSO can facilitate the absorption of substances through the skin.[3]

Determine the Required Mass of Penduletin:
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To prepare 1 mL of a 10 mM stock solution, calculate the required mass of Penduletin
using the following formula:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 344.3 g/mol * 1000 mg/g = 3.443 mg

Weighing Penduletin:

Carefully weigh out 3.443 mg of Penduletin powder on an analytical balance and transfer

it to a sterile microcentrifuge tube or amber glass vial.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the Penduletin powder.

Cap the tube securely.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in a water bath for 5-10 minutes. Gentle warming

(e.g., to 37°C) can also aid dissolution, but be cautious as heat may degrade the

compound.

Storage:

Once the Penduletin is completely dissolved, the stock solution is ready for use.

For storage, it is crucial to aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[2]

Store the aliquots in tightly sealed tubes at -20°C for short-term storage or -80°C for long-

term storage.[2]

Dilution to Working Concentration:
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When preparing working solutions for experiments, thaw a single aliquot of the stock

solution.

Dilute the stock solution with the appropriate cell culture medium or buffer to the desired final

concentration.

It is critical to ensure that the final concentration of DMSO in the working solution is low

enough to not affect the experimental system (typically <0.5% for cell-based assays).[2]

Always include a vehicle control (medium/buffer with the same final concentration of DMSO)

in your experiments.

Mandatory Visualization
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Workflow for Penduletin Stock Solution Preparation
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Caption: Workflow for preparing Penduletin stock solution in DMSO.
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Logical Relationships in Stock Solution Handling
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Caption: Key factors for maintaining the integrity of the stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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